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Compound of Interest

Compound Name: Lead thiosulfate

Cat. No.: B083714

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and reactivity of lead
thiosulfate (PbS20s). The information is intended to support research and development
activities where this compound may be encountered or utilized.

Chemical and Physical Properties

Lead thiosulfate is an inorganic compound with the molecular formula PbS20s. It is a white,
crystalline solid that is sparingly soluble in water. The key physical and chemical properties are
summarized in Table 1.

Table 1: Physical and Chemical Properties of Lead Thiosulfate
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Property Value Reference(s)
Molecular Formula PbS203

Molecular Weight 319.33 g/mol

Appearance White crystalline solid

Density 5.18 g/cm?3

Solubility in Water Slightly soluble

Solubility Product (Ksp) 40x10°7

Decomposition Temperature 250 °C

Reactivity Strong reducing agent

Stability
Thermal Stability

Lead thiosulfate is unstable upon heating and decomposes at approximately 250 °C. The
thermal decomposition is a key aspect of its stability profile and proceeds via a complex
mechanism.

Aqueous Stability

Lead thiosulfate has low solubility in water, as indicated by its solubility product constant (Ksp)
of 4.0 x 10~7. In aqueous solutions, it is susceptible to decomposition in the presence of acids.

Reactivity
Reactivity with Acids

Lead thiosulfate reacts with acids, leading to its decomposition. This reaction produces
elemental sulfur and sulfur dioxide gas.

Redox Reactions

As a compound containing the thiosulfate ion, lead thiosulfate acts as a reducing agent and
will react with oxidizing agents.
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Experimental Protocols
Synthesis of Lead(ll) Thiosulfate

This protocol describes the preparation of lead(ll) thiosulfate by precipitation from aqueous
solutions of lead(ll) nitrate and sodium thiosulfate.

Materials:

e Lead(ll) nitrate (Pb(NO3)2)

e Sodium thiosulfate pentahydrate (Na2S203-5H20)

» Deionized water

» Beakers

e Stirring rod

« Filtration apparatus (e.g., Buchner funnel and flask)

 Filter paper

Drying oven

Procedure:

Prepare a 0.1 M solution of lead(ll) nitrate by dissolving the appropriate amount of Pb(NO3)2
in deionized water.

e Prepare a 0.1 M solution of sodium thiosulfate by dissolving the appropriate amount of
Na2S203-5H20 in deionized water.

e Slowly add the sodium thiosulfate solution to the lead(ll) nitrate solution with constant
stirring. A white precipitate of lead thiosulfate will form immediately.

o Continue stirring for 10-15 minutes to ensure complete precipitation.

o Collect the precipitate by vacuum filtration using a Buchner funnel and filter paper.
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» Wash the precipitate several times with deionized water to remove any soluble impurities.

« Dry the collected lead thiosulfate in a drying oven at a temperature below 100 °C to avoid
decomposition.

Quantitative Analysis: Complexometric Titration of Lead

This protocol outlines the determination of the lead content in a sample of lead thiosulfate
using a complexometric titration with ethylenediaminetetraacetic acid (EDTA).

Materials:

e Lead thiosulfate sample

o Standardized 0.01 M EDTA solution
 Nitric acid (HNOs), concentrated

o Ammonia solution (NHs)

e Eriochrome Black T indicator

» Buffer solution (pH 10)

o Burette, pipette, and conical flasks
Procedure:

o Accurately weigh a small amount of the lead thiosulfate sample and dissolve it in a minimal
amount of concentrated nitric acid. This will decompose the thiosulfate and bring the lead
into solution as Pb2*.

o Carefully dilute the solution with deionized water.
e Add the pH 10 buffer solution to adjust the pH of the solution.

e Add a few drops of the Eriochrome Black T indicator. The solution should turn a wine-red
color.
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« Titrate the solution with the standardized 0.01 M EDTA solution until the color changes from
wine-red to a clear blue, indicating the endpoint.

¢ Record the volume of EDTA solution used.

o Calculate the percentage of lead in the sample based on the stoichiometry of the Pb2+-EDTA
complexation reaction.

Visualizations
Thermal Decomposition Pathway of Lead Thiosulfate

The following diagram illustrates the proposed mechanism for the thermal decomposition of
lead thiosulfate, which involves the initial breaking of the sulfur-sulfur bond.
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Caption: Proposed thermal decomposition pathway of lead thiosulfate.

Experimental Workflow for Synthesis and Analysis

This diagram outlines the general workflow for the synthesis of lead thiosulfate followed by its
guantitative analysis.
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Caption: Workflow for the synthesis and analysis of lead thiosulfate.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b083714?utm_src=pdf-body-img
https://www.benchchem.com/product/b083714?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083714?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [Stability and Reactivity of Lead Thiosulfate: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083714#stability-and-reactivity-of-lead-thiosulfate-
compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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